Cas no 879460-37-4 (ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate
• CAS No: 879460-37-4
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 3057460
• PubChem ID: 934047
• Update Time: 2025-10-28

ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2-chloro-benzyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• F1727-0258
• UPCMLD0ENAT5756788:001
• HMS2399G19
• AKOS000271368
• CHLSZKUFTHCDDD-UHFFFAOYSA-N
• STK741342
• CHEMBL1344129
• BBL012373
• 879460-37-4
• ethyl 5-amino-1-[(2-chlorophenyl)methyl]pyrazole-4-carboxylate
• Z57683728
• SMR000143828
• MLS000537390
• VS-03310
• ethyl 5-amino-1-(2-chlorobenzyl)-1H-pyrazole-4-carboxylate
• SR-01000288145
• ethyl 5-amino-1-[(2-chlorophenyl)methyl]-1H-pyrazole-4-carboxylate
• SR-01000288145-1
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-[(2-chlorophenyl)methyl]-, ethyl ester
• ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H14ClN3O2/c1-2-19-13(18)10-7-16-17(12(10)15)8-9-5-3-4-6-11(9)14/h3-7H,2,8,15H2,1H3
• InChI Key： CHLSZKUFTHCDDD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(=C(C(=O)OCC)C=N1)N

Computed Properties

• Exact Mass: 279.0774544Da
• Monoisotopic Mass: 279.0774544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.1Ų

ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate

Ethyl 5-Amino-1-(2-Chlorophenyl)Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 879460-37-4): Properties, Applications, and Market Insights

Ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate (CAS No. 879460-37-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivative family, known for its versatile applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate has garnered attention for its unique structural features and reactivity.

The molecular structure of ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate consists of a pyrazole core substituted with an amino group at the 5-position, a 2-chlorobenzyl group at the 1-position, and an ethyl ester at the 4-position. This arrangement provides opportunities for further chemical modifications, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential as a building block for heterocyclic compounds and bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the compound has been studied for its role in medicinal chemistry, where pyrazole derivatives are known to exhibit a wide range of biological activities. The presence of the 2-chlorophenyl group enhances lipophilicity, which can improve membrane permeability—a critical factor in drug design. Additionally, the ethyl ester moiety offers a handle for further derivatization, enabling the synthesis of amides or carboxylic acids for enhanced pharmacological properties.

Beyond pharmaceuticals, ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate has potential applications in agrochemical research. Pyrazole-based compounds are frequently used in the development of herbicides, fungicides, and insecticides due to their ability to interact with biological targets in pests. The compound’s structural features may contribute to novel modes of action, addressing the growing need for sustainable crop protection solutions amid climate change and resistance issues.

From a market perspective, the demand for pyrazole derivatives is rising, driven by advancements in drug discovery and agrochemical innovation. Companies specializing in custom synthesis and fine chemicals are increasingly offering this compound to support research and development efforts. Its availability through chemical suppliers and contract research organizations (CROs) highlights its relevance in modern synthetic workflows.

For researchers working with CAS No. 879460-37-4, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and identity, ensuring reliable results in downstream applications.

In summary, ethyl 5-amino-1-(2-chlorophenyl)methyl-1H-pyrazole-4-carboxylate represents a promising scaffold in both pharmaceutical and agrochemical research. Its structural versatility, combined with the growing interest in heterocyclic chemistry, positions it as a valuable tool for scientists exploring new bioactive compounds. As the industry continues to prioritize innovation, this compound is likely to play a pivotal role in the development of next-generation therapeutics and crop protection agents.